Cas no 2172217-58-0 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid
• CAS No: 2172217-58-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6080013
• PubChem ID: 165811158
• Update Time: 2025-10-28

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid
• 2172217-58-0
• EN300-1516166
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclopentyl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-3-26(2,24(32)28-27(16-23(30)31)14-8-9-15-27)29-25(33)34-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22H,3,8-9,14-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FLMXNRHJPLHNJD-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCCC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic Acid (CAS No: 2172217-58-0)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid, with CAS number 2172217-58-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a substituted acetic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in the molecule's functionality and reactivity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular pathways and its potential as a precursor for bioactive molecules. The presence of the Fmoc group allows for precise control over the molecule's reactivity during synthesis, making it an attractive candidate for use in drug discovery programs.

The synthesis of this compound involves multi-step reactions, including the formation of the Fmoc-amino acid intermediate and subsequent cyclization to form the cyclopentane ring. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the compound. These analytical methods are essential for ensuring the reliability of experimental results and facilitating further research.

In terms of biological activity, this compound has shown promising results in vitro studies, particularly in its ability to inhibit specific enzymes involved in disease pathways. For instance, recent research has demonstrated its potential as an inhibitor of certain kinases, which are key players in cancer progression and other pathological conditions. This suggests that it could serve as a lead compound for developing targeted therapies with high specificity and efficacy.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches complement experimental findings and accelerate the drug discovery process.

Moreover, the environmental impact of this compound has been a topic of interest among researchers. Studies have examined its biodegradability and toxicity profiles to assess its safety for use in pharmaceutical applications. Preliminary results indicate that it exhibits low toxicity at therapeutic concentrations, making it a viable option for further development.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid represents a significant advancement in organic synthesis and pharmacology. Its unique structure, combined with cutting-edge research methodologies, positions it as a promising candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of biopharmaceuticals and personalized medicine.